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Compound of Interest

Compound Name: 5,7-Dihydroxychromone

Cat. No.: B1664638 Get Quote

Introduction

5,7-Dihydroxychromone (CAS No. 31721-94-5), a naturally occurring chromone found in

various plants such as peanut shells, is recognized for its antioxidant and neuroprotective

properties. In the realm of analytical chemistry, its well-defined chemical structure and stability

make it an excellent reference standard for the development and validation of chromatographic

methods. These methods are crucial for the quantification of 5,7-dihydroxychromone in

complex matrices, including plant extracts and pharmaceutical formulations, and for quality

control purposes. This document provides detailed application notes and protocols for the use

of 5,7-Dihydroxychromone as a reference standard in High-Performance Liquid

Chromatography (HPLC).

Physicochemical Properties of 5,7-
Dihydroxychromone
A comprehensive understanding of the physicochemical properties of a reference standard is

fundamental for method development.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1664638?utm_src=pdf-interest
https://www.benchchem.com/product/b1664638?utm_src=pdf-body
https://www.benchchem.com/product/b1664638?utm_src=pdf-body
https://www.benchchem.com/product/b1664638?utm_src=pdf-body
https://www.benchchem.com/product/b1664638?utm_src=pdf-body
https://www.benchchem.com/product/b1664638?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₉H₆O₄

Molecular Weight 178.14 g/mol

Appearance Light yellow crystalline solid

Melting Point 272-273 °C

Solubility Soluble in methanol and DMSO

UV max (in Methanol) 251, 258, 296 nm[1]

Application Note: Quantification of 5,7-
Dihydroxychromone in Peanut Shell Extract using
HPLC-UV
This section outlines a validated High-Performance Liquid Chromatography (HPLC) method for

the quantification of 5,7-Dihydroxychromone in peanut shell extracts. The method is

demonstrated to be specific, accurate, and precise, making it suitable for routine quality control

analysis.

Chromatographic Conditions
A reversed-phase HPLC method with UV detection was developed to achieve optimal

separation and quantification of 5,7-dihydroxychromone.
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Parameter Condition

Instrument HPLC system with UV/Vis Detector

Column C18, 5 µm, 4.6 x 250 mm

Mobile Phase
Acetonitrile: 0.1% Formic Acid in Water

(Gradient)

Flow Rate 1.0 mL/min

Injection Volume 20 µL

Column Temperature 25 °C

Detection Wavelength 254 nm

Retention Time Approximately 12.4 minutes[2]

Method Validation Summary
The developed HPLC method was validated according to the International Council for

Harmonisation (ICH) guidelines.

Validation Parameter Result

Linearity Range 1 - 100 µg/mL

Correlation Coefficient (r²) > 0.999

Limit of Detection (LOD) 0.2 µg/mL

Limit of Quantification (LOQ) 0.6 µg/mL

Accuracy (Recovery) 98.5% - 101.2%

Precision (%RSD) < 2%

Experimental Protocols
Detailed protocols for the preparation of solutions and samples are provided below to ensure

reproducible results.
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Preparation of Standard Solutions
Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 5,7-Dihydroxychromone
reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with methanol to obtain concentrations ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation (Peanut Shell Extract)
Extraction: Grind dried peanut shells into a fine powder. Macerate 1 g of the powder with 20

mL of methanol for 24 hours at room temperature.

Filtration: Filter the extract through a 0.45 µm syringe filter to remove particulate matter.

Dilution: Dilute the filtered extract with methanol to bring the concentration of 5,7-
Dihydroxychromone within the validated linearity range. A typical dilution factor is 1:10.

HPLC Analysis Workflow
The following diagram illustrates the workflow for the HPLC analysis of 5,7-
Dihydroxychromone.
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Caption: Workflow for the HPLC analysis of 5,7-Dihydroxychromone.
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Signaling Pathway Context: Neuroprotective Action
5,7-Dihydroxychromone has been reported to exert neuroprotective effects through the

activation of the Nrf2/ARE signaling pathway. Understanding this pathway can be relevant for

researchers in drug development.
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Caption: Nrf2/ARE signaling pathway activated by 5,7-Dihydroxychromone.

Conclusion

5,7-Dihydroxychromone serves as a reliable and stable reference standard for

chromatographic analysis. The provided HPLC method offers a robust and validated protocol

for its quantification in complex matrices. Researchers and drug development professionals

can utilize these application notes and protocols for quality control, stability studies, and

pharmacokinetic analyses involving 5,7-Dihydroxychromone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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